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AT-406
AT-406
Xevinapant, a chemical compound known for its exceptional versatility, holds immense potential in scientific research. Its multifaceted nature allows for diverse applications, ranging from cancer studies to drug development. With Xevinapant, scientists can unlock new avenues of exploration and innovation.
CAS No.:1071992-99-8
Molecular Formula:C32H43N5O4
Molecular Weight:561.7 g/mol
Availability: In Stock
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Nimesulide
Nimesulide
Nimesulide, a chemical compound widely used in scientific research, exhibits remarkable potential. It possesses anti-inflammatory properties and shows great promise in treating various ailments. This versatile material continues to intrigue researchers, with its manifold applications in the realm of medicine.
CAS No.:51803-78-2
Molecular Formula:C13H12N2O5S
Molecular Weight:308.31 g/mol
Availability: In Stock
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Z-LEHD-fmk
Z-LEHD-fmk
CAS No.:
Molecular Formula:C32H43FN6O10
Molecular Weight:690.7 g/mol
Availability: In Stock
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Birinapant
Birinapant
Birinapant, a chemical compound, possesses immense potential for scientific research. With its unique properties, this compound opens doors for innovative studies in various fields. Scientists are exploring its applications in cancer research, immunology, and viral studies, hoping to uncover breakthroughs that revolutionize these domains.
CAS No.:1260251-31-7
Molecular Formula:C42H56F2N8O6
Molecular Weight:806.9 g/mol
Availability: In Stock
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Ravoxertinib
Ravoxertinib
Ravoxertinib, a versatile chemical compound, holds immense potential in scientific research. With its unique properties, it can be used to explore new avenues in diverse fields, including drug discovery, material science, and biochemistry. Embrace its transformative abilities and unravel the mysteries of science with Ravoxertinib.
CAS No.:1453848-26-4
Molecular Formula:C21H18ClFN6O2
Molecular Weight:440.9 g/mol
Availability: In Stock
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Ulixertinib
Ulixertinib
Ulixertinib, a potent chemical compound, holds immense potential in scientific research. With its multifaceted nature, it allows for diverse applications ranging from cancer therapies to targeted drug delivery systems. Its intricate structure and dynamic properties make Ulixertinib a valuable tool in advancing scientific exploration.
CAS No.:869886-67-9
Molecular Formula:C21H22Cl2N4O2
Molecular Weight:433.3 g/mol
Availability: In Stock
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